Cas no 851944-98-4 (3-methyl-N-(4-methylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: 3-methyl-N-(4-methylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 851944-98-4
• MF: C₁₅H₁₃N₃O₂S
• MW: 299.347621679306
• CID: 6432620
• PubChem ID: 4114100
• Update Time: 2025-05-24

3-methyl-N-(4-methylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-(4-methylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• F0636-0271
• SR-01000128142-1
• 851944-98-4
• AB00670080-01
• 3-methyl-5-oxo-N-(p-tolyl)-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• 3-methyl-N-(4-methylphenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• 3-methyl-N-(4-methylphenyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• AKOS002083994
• SR-01000128142
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, 3-methyl-N-(4-methylphenyl)-5-oxo-

• Inchi： 1S/C15H13N3O2S/c1-9-3-5-11(6-4-9)17-13(19)12-7-16-15-18(14(12)20)10(2)8-21-15/h3-8H,1-2H3,(H,17,19)
• InChI Key： FCNDJZKSBCXNJH-UHFFFAOYSA-N
• SMILES： C12SC=C(C)N1C(=O)C(C(NC1=CC=C(C)C=C1)=O)=CN=2

Computed Properties

• Exact Mass: 299.07284784g/mol
• Monoisotopic Mass: 299.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 11.73±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-methyl-N-(4-methylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Comprehensive Overview of 3-methyl-N-(4-methylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS No. 851944-98-4)

The compound 3-methyl-N-(4-methylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS No. 851944-98-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This thiazolopyrimidine derivative is characterized by a fused ring system combining thiazole and pyrimidine moieties, which are known to exhibit diverse pharmacological properties. Researchers are particularly interested in its carboxamide functional group, which often enhances binding affinity to biological targets.

In recent years, the demand for novel heterocyclic compounds like 3-methyl-N-(4-methylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide has surged, driven by advancements in drug discovery and sustainable agriculture. A growing number of studies explore its potential as a kinase inhibitor or antimicrobial agent, aligning with global trends targeting antibiotic resistance and precision medicine. The compound’s CAS No. 851944-98-4 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science applications.

The synthesis of 3-methyl-N-(4-methylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide typically involves multi-step reactions, including cyclization and amidation processes. Its molecular weight and logP values suggest moderate solubility, making it suitable for formulation studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity, critical for regulatory compliance in industrial applications.

From an industrial perspective, CAS No. 851944-98-4 is often discussed in patents related to crop protection and drug intermediates. Its thiazolopyrimidine core is a versatile scaffold for designing compounds with tailored properties. Environmental and safety assessments indicate low ecotoxicity, aligning with the green chemistry principles increasingly prioritized by manufacturers. This positions the compound favorably for sustainable development initiatives.

Ongoing research explores derivatives of 3-methyl-N-(4-methylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide to optimize bioactivity and pharmacokinetics. Computational modeling and QSAR studies are leveraged to predict its interactions with biological targets, reducing experimental costs. As the scientific community seeks alternatives to conventional therapies, this compound’s mechanistic versatility continues to inspire innovation.

In summary, 3-methyl-N-(4-methylphenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS No. 851944-98-4) represents a promising candidate for multidisciplinary applications. Its structural complexity and functional adaptability make it a subject of enduring interest, bridging gaps between academic research and industrial utilization. Future studies will likely uncover further potentials, reinforcing its role in advancing life sciences and material engineering.